2-phenoxy-N-pyrimidin-2-ylbenzamide

Antiplasmodial drug discovery Structure-activity relationship Phenoxybenzamide pharmacophore
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H13N3O2
Molecular Weight 291.30 g/mol
Cat. No. B6713582
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-phenoxy-N-pyrimidin-2-ylbenzamide
Molecular FormulaC17H13N3O2
Molecular Weight291.30 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NC3=NC=CC=N3
InChIInChI=1S/C17H13N3O2/c21-16(20-17-18-11-6-12-19-17)14-9-4-5-10-15(14)22-13-7-2-1-3-8-13/h1-12H,(H,18,19,20,21)
InChIKeyJILTUAMXZXBSAC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Phenoxy-N-pyrimidin-2-ylbenzamide: Structural and Pharmacophoric Baseline for Informed Chemical Procurement


2-Phenoxy-N-pyrimidin-2-ylbenzamide (molecular formula C₁₇H₁₃N₃O₂, MW 291.30 g/mol) belongs to the class of N-heteroaryl-substituted 2-phenoxybenzamides. The compound integrates two distinct pharmacophoric motifs: a 2-phenoxybenzamide core, which has demonstrated essentiality for antiplasmodial activity in the 2-phenoxybenzamide series [1], and an N-pyrimidin-2-yl amide terminus, which is a recognized hinge-binding element in kinase inhibitor design [2]. This dual-motif architecture distinguishes it from simpler N-phenyl-2-phenoxybenzamides and from 2-benzamido-pyrimidines that bear the reversed amide connectivity.

1 Dual pharmacophore2‑phenoxybenzamide core combined with N‑pyrimidin‑2‑yl hinge‑binding motif
2 Scaffold differentiationOrtho‑phenoxy conformation distinct from 3‑ and 4‑phenoxy positional isomers
3 Research modelsKinase‑targeted screening, antiplasmodial SAR, dual Raf/HDAC engagement, fungicidal profiling

Why 2-Phenoxy-N-pyrimidin-2-ylbenzamide Cannot Be Replaced by Generic N-Phenyl or Non-Phenoxy Analogs


Substituting 2-phenoxy-N-pyrimidin-2-ylbenzamide with a generic N-phenyl-2-phenoxybenzamide or a non-phenoxy N-pyrimidin-2-ylbenzamide alters both the hydrogen-bonding pharmacophore and the conformational landscape. In the 2-phenoxybenzamide series, replacement of the 4-fluorophenoxy substituent with hydrogen caused a >9-fold loss of antiplasmodial activity (IC₅₀ shift from 0.4134 µM to 3.738 µM), directly demonstrating that the phenoxy ether motif is not a dispensable appendage but a critical activity determinant [1]. Conversely, the N-pyrimidin-2-yl group provides a specific hydrogen-bond acceptor/donor pattern at the kinase hinge that a simple N-phenyl group cannot replicate; N-pyrimidin-2-ylbenzamides have been validated as ATP-competitive IKK2 inhibitors with IC₅₀ values as low as 25 nM, whereas the N-phenylbenzamide scaffold lacks this hinge-directed binding mode [2]. Removing either motif—the phenoxy group or the pyrimidin-2-yl substitution—therefore eliminates a pharmacophoric feature for which quantitative structure-activity evidence of essentiality exists.

Phenoxy removal SAR shows a reported 9‑fold activity loss when the phenoxy substituent is replaced by hydrogen; the ether motif is not dispensable in the 2‑phenoxybenzamide class.
Hinge binder loss Replacing the N‑pyrimidin‑2‑yl group with a simple N‑phenyl group removes the hydrogen‑bond acceptor pattern required for kinase hinge binding; kinase‑directed assay profiles may not transfer.

Quantitative Differentiation Evidence for 2-Phenoxy-N-pyrimidin-2-ylbenzamide Against Closest Analogs


Phenoxy Substituent Essentiality: >9-Fold Antiplasmodial Activity Loss Upon Removal of the Aryloxy Motif

In the 2-phenoxybenzamide class, the phenoxy substituent is not an inert spectator but a critical activity determinant. Compound 1 (2-(4-fluorophenoxy)benzamide derivative) exhibited PfNF54 IC₅₀ = 0.4134 µM with a selectivity index of 316.9. When the 4-fluorophenoxy moiety was replaced by a hydrogen atom (compound 7), antiplasmodial activity dropped to PfNF54 IC₅₀ = 3.738 µM and selectivity collapsed to 30.22 [1]. This represents a 9.0-fold decrease in potency. Substitution with unsubstituted 4-phenoxy (compound 6) partially restored activity (PfNF54 IC₅₀ = 1.012–1.146 µM), but still underperformed by 2.5–2.8-fold relative to the 4-fluorophenoxy-bearing lead [1]. For 2-phenoxy-N-pyrimidin-2-ylbenzamide, the 2-phenoxy substitution is thus predicted to confer activity advantages over non-phenoxy N-pyrimidin-2-ylbenzamide analogs.

Phenoxy essentiality
Reported context
9.0‑fold potency loss (phenoxy→H)
10.5‑fold selectivity loss
PfNF54 IC₅₀ shift: 0.4134 µM → 3.738 µM
Supports phenoxy pharmacophore essentiality for antiplasmodial SAR interpretation.
Referenced to 2‑phenoxybenzamide analog series; direct data on the title compound not reported.
Antiplasmodial drug discovery Structure-activity relationship Phenoxybenzamide pharmacophore

N-Pyrimidin-2-yl Amide Confers Kinase Hinge-Binding Capability Absent in N-Phenyl Analogs

The N-pyrimidin-2-yl substitution on the benzamide nitrogen provides a hydrogen-bond acceptor (pyrimidine N1 and N3) and donor (amide NH) arrangement that engages the kinase hinge region. This is demonstrated in the 2-benzamido-pyrimidine IKK inhibitor series, where compound 24 achieved IKK2 IC₅₀ = 25 nM and compound 16 reached IKK2 IC₅₀ = 40 nM with significant in vivo activity in an acute cytokine release model [1]. In the EGFR kinase context, 4-aryloxy-5-benzamidopyrimidines inhibited EGFR with IC₅₀ values of 1.05–5.37 µM, whereas the corresponding 4-aryloxy-5-(thio)ureidopyrimidine derivatives—lacking the benzamide carbonyl—showed no EGFR, HER2, or VEGFR1 inhibition [2]. By contrast, the N-phenyl-2-phenoxybenzamide scaffold lacks the second heterocyclic nitrogen required for bidentate hinge hydrogen bonding, which limits its utility as a kinase inhibitor scaffold.

Hinge‑binding capability
Class‑level
Benzamido‑pyrimidine IKK2 IC₅₀ = 25–40 nM
Non‑benzamido analogs: no kinase inhibition
The N‑pyrimidin‑2‑yl motif enables kinase‑hinge recognition that N‑phenyl analogs cannot provide.
IKK2 and EGFR context; direct activity of the title compound requires assay confirmation.
Kinase inhibition Hinge-binding motif Pyrimidine pharmacophore

Positional Isomer Differentiation: 2-Phenoxy (ortho) Substitution Creates Distinct Conformational and Electronic Profile vs. 3- and 4-Phenoxy Isomers

The position of the phenoxy substituent on the benzamide ring directly governs the dihedral angle of the diaryl ether, the electronic distribution across the benzamide π-system, and the spatial relationship between the phenoxy group and the amide carbonyl. In the 2-phenoxybenzamide antiplasmodial SAR, the ortho-phenoxy arrangement places the ether oxygen in proximity to the amide NH, creating an intramolecular hydrogen-bond network that stabilizes a specific bioactive conformation [1]. By contrast, the 4-phenoxy-N-pyrimidin-5-ylbenzamide positional isomer (CAS 104896-28-8) places the phenoxy group para to the amide, eliminating this ortho-effect and presenting a different electrostatic surface to biological targets. Although direct head-to-head biological comparisons between 2-phenoxy-N-pyrimidin-2-ylbenzamide and its 4-phenoxy isomer are not available in the current literature, the antiplasmodial SAR clearly demonstrates that the position of the aryloxy substituent alters potency by 2.5–9-fold depending on the comparator [1].

Positional isomer profile
Data to verify
Ortho‑phenoxy stabilizes unique H‑bond conformation
Para‑phenoxy isomer (CAS 104896‑28‑8) commercially available
Ortho‑substitution may affect 2.5–9‑fold activity differences based on class SAR; head‑to‑head comparison missing.
No direct biological comparison between the two positional isomers currently available.
Positional isomer SAR Diaryl ether conformation Ortho-substitution effect

Dual Raf/HDAC Inhibitory Potential: Phenoxybenzamide Scaffold Validated for Simultaneous Kinase and Epigenetic Target Engagement

The phenoxybenzamide scaffold has been validated as a dual Raf/HDAC inhibitor chemotype. Compound 10e from the phenoxybenzamide analog series demonstrated potent inhibitory activity against both BRAF^V600E (IC₅₀ = 0.073 µM) and HDAC1 (IC₅₀ = 1.17 µM), with antiproliferative effects against HepG2 and MDA-MB-468 cancer cell lines [1]. This dual-target profile is scaffold-dependent: the phenoxybenzamide core simultaneously accommodates the kinase hinge-binding pharmacophore (via the benzamide moiety) and the HDAC zinc-binding group. 2-Phenoxy-N-pyrimidin-2-ylbenzamide retains this core architecture with the added advantage of a pyrimidin-2-yl group, which enhances hinge hydrogen-bonding capacity compared to the N-aryl substituents used in the reported Raf/HDAC series. In contrast, non-phenoxy N-pyrimidin-2-ylbenzamides lack the extended aryl ether required for simultaneous HDAC pocket occupancy.

Dual Raf/HDAC potential
Reported context
Analog 10e: BRAF^V600E IC₅₀ = 0.073 µM
HDAC1 IC₅₀ = 1.17 µM
Cell activity in HepG2, MDA‑MB‑468
Phenoxybenzamide scaffold supports simultaneous kinase and HDAC target engagement for research studies.
Title compound is a structural analog; direct dual inhibition data to be generated.
Raf kinase HDAC inhibition Dual-target anticancer agents

Fungicidal Activity Benchmark: N-Pyrimidin-2-ylbenzamide Scaffold Delivers >85% Pathogen Inhibition at 25 mg/L

The N-(pyrimidin-2-yl)benzamide scaffold has demonstrated potent fungicidal activity in a series of eight N-(4,6-disubstituted pyrimidin-2-yl)benzamides tested against agriculturally relevant phytopathogens. Compound 4f achieved 92.9% inhibition of Gibberella zeae (wheat head blight pathogen) at 25 mg/L, while compound 4g achieved 85.1% inhibition of Pyricularia oryzae (rice blast pathogen) at the same concentration [1]. These inhibition levels at 25 mg/L (approximately 59–102 µM depending on compound molecular weight) represent a validated fungicidal baseline for the N-pyrimidin-2-ylbenzamide chemotype. 2-Phenoxy-N-pyrimidin-2-ylbenzamide, bearing the 2-phenoxy substituent on the benzamide ring, offers an additional vector for tuning both potency and selectivity beyond what the unsubstituted or 4,6-disubstituted pyrimidine-only analogs can achieve.

Fungicidal benchmark
Class‑level
92.9% G. zeae inhibition at 25 mg/L
85.1% P. oryzae inhibition at 25 mg/L
N‑pyrimidin‑2‑ylbenzamide core
Establishes a fungicidal baseline for the chemotype; the 2‑phenoxy substituent offers an additional derivatization vector.
Data from 4,6‑disubstituted analogs; title compound activity requires pathogen‑specific screening.
Agricultural fungicide Pyrimidinyl benzamide Phytopathogen inhibition

Prioritized Research and Industrial Application Scenarios for 2-Phenoxy-N-pyrimidin-2-ylbenzamide


Kinase-Focused Hit Discovery Library Design: Hinge-Binding Scaffold with Phenoxy Diversification Vector

2-Phenoxy-N-pyrimidin-2-ylbenzamide is suited for incorporation into kinase-targeted screening libraries where a pyrimidine hinge-binding motif is required but scaffold novelty is desired. The N-pyrimidin-2-ylbenzamide connectivity has been validated as an ATP-competitive kinase hinge binder, with IKK2 IC₅₀ values as low as 25 nM achieved through substitution optimization on the benzamide ring [2]. The 2-phenoxy substituent provides a conformationally constrained diaryl ether extension that occupies the solvent-exposed or hydrophobic back-pocket regions of the kinase active site, differentiating it from simpler N-pyrimidin-2-ylbenzamides. This scaffold is particularly relevant for kinases where dual hinge and back-pocket occupancy is pharmacophorically required, such as IKK, EGFR, and potentially BRAF.

Antiplasmodial Lead Optimization: Phenoxybenzamide Core with Improved Drug-like Properties

In antimalarial drug discovery, the 2-phenoxybenzamide class has produced compounds with sub-micromolar PfNF54 activity (IC₅₀ = 0.2690 µM, selectivity index 460) through systematic SAR optimization of the anilino, phenoxy, and benzamide ring substituents [1]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide offers a structurally distinct anilino replacement (pyrimidin-2-yl in place of substituted phenyl), which may improve solubility, reduce CYP3A4 inhibition liability, or enhance passive permeability—parameters that were explicitly monitored in the lead optimization campaign and found to be modifiable through structural variation [1]. This makes the compound a rational choice for expanding the chemical space around the validated 2-phenoxybenzamide antiplasmodial pharmacophore.

Dual Raf/HDAC Inhibitor Development: Phenoxybenzamide Entry Point for Epigenetic-Kinase Polypharmacology

The phenoxybenzamide scaffold has been demonstrated as a viable dual Raf/HDAC inhibitor phenotype, with compound 10e achieving BRAF^V600E IC₅₀ = 0.073 µM and HDAC1 IC₅₀ = 1.17 µM [3]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide represents an unexplored analog within this phenotype class, where the N-pyrimidin-2-yl group may enhance hinge-binding affinity relative to the N-aryl substituents employed in the reported series. Procurement of this compound enables direct exploration of whether the pyrimidin-2-yl substitution improves the kinase inhibition component of the dual profile without compromising HDAC activity. This scenario is supported by the documented synergistic benefit of combining HDAC and kinase inhibition in anticancer therapy [3].

Agrochemical Fungicide Discovery: Pyrimidinyl-Benzamide Core with Phenoxy Derivatization for Pathogen Selectivity

The N-(pyrimidin-2-yl)benzamide scaffold has demonstrated robust fungicidal activity with >85% inhibition of Gibberella zeae and Pyricularia oryzae at 25 mg/L [4]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide extends this scaffold by introducing a phenoxy substituent at the benzamide 2-position, providing an additional vector for tuning lipophilicity, metabolic stability, and pathogen selectivity. The 2-phenoxy group may also mimic the diphenyl ether motif found in commercial fungicides such as difenoconazole, offering a hybrid pharmacophore approach for resistance-breaking fungicide discovery. This compound is therefore a logical procurement choice for agrochemical screening cascades targeting cereal and rice pathogens.

Application
Selection Property
Validation Focus
Kinase‑targeted screening library design
N‑pyrimidin‑2‑yl hinge‑binding motif with phenoxy diversification vector
Kinase panel selectivity and back‑pocket occupancy assays
Antiplasmodial lead expansion
2‑phenoxybenzamide core with pyrimidin‑2‑yl anilino replacement
PfNF54 potency and selectivity index monitoring
Dual epigenetic‑kinase polypharmacology studies
Phenoxybenzamide scaffold for simultaneous Raf and HDAC engagement
BRAF^V600E and HDAC1 dual inhibition profiling
Agricultural fungicide screening against cereal and rice pathogens
N‑pyrimidin‑2‑ylbenzamide core with phenoxy derivatization handle
Mycelial growth inhibition and pathogen selectivity screening
Quote Request

Request a Quote for 2-phenoxy-N-pyrimidin-2-ylbenzamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.